2-(9-(2-methoxyphenyl)-1,7-dimethyl-2,4-dioxo-1,2,6,7,8,9-hexahydropyrimido[2,1-f]purin-3(4H)-yl)acetamide
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Description
This compound is a derivative of acetamide, which is an organic compound with the formula CH3CONH2. It is the simplest amide derived from acetic acid . The part of the name “2-methoxyphenyl” suggests the presence of a phenyl group (a ring of 6 carbon atoms) with a methoxy group (OCH3) attached to it .
Molecular Structure Analysis
The molecular structure of this compound would be quite complex due to the presence of the pyrimido[2,1-f]purin-3(4H)-yl ring system. This system involves a fused ring structure with both six-membered and five-membered rings, including nitrogen atoms .Physical And Chemical Properties Analysis
The physical and chemical properties of this compound would depend on its specific structure. For example, the presence of the polar acetamide group and the aromatic phenyl ring could influence its solubility, melting point, and other properties .Scientific Research Applications
- N-(2-methoxyphenyl)acetamide exhibits potential as an anticancer agent. Researchers investigate its effects on cancer cell lines, tumor growth inhibition, and apoptosis induction. Mechanistic studies explore its impact on cell cycle regulation and signaling pathways .
- Inflammation plays a crucial role in various diseases. Studies explore whether N-(2-methoxyphenyl)acetamide can modulate inflammatory responses. Researchers investigate its impact on cytokine production, NF-κB signaling, and immune cell activation .
- Neuroprotective compounds are essential for managing neurodegenerative disorders. Scientists study N-(2-methoxyphenyl)acetamide for its potential in protecting neurons against oxidative stress, mitochondrial dysfunction, and excitotoxicity. Alzheimer’s, Parkinson’s, and other neurodegenerative conditions are areas of interest .
- Pain management is critical in healthcare. Researchers explore whether N-(2-methoxyphenyl)acetamide has analgesic properties. Investigations include animal models, receptor binding studies, and pain threshold assessments .
- The compound’s structure suggests potential antimicrobial effects. Studies evaluate its activity against bacteria, fungi, and viruses. Researchers investigate mechanisms of action, minimum inhibitory concentrations, and potential clinical applications .
- Metabolic syndrome, diabetes, and obesity are global health challenges. Scientists examine whether N-(2-methoxyphenyl)acetamide affects glucose metabolism, lipid profiles, and adipocyte function. Animal studies and in vitro experiments provide insights into its therapeutic potential .
Anticancer Research
Anti-inflammatory Properties
Neuroprotection and Neurodegenerative Diseases
Analgesic Effects
Antimicrobial Activity
Metabolic Disorders and Obesity
properties
IUPAC Name |
2-[9-(2-methoxyphenyl)-1,7-dimethyl-2,4-dioxo-7,8-dihydro-6H-purino[7,8-a]pyrimidin-3-yl]acetamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C19H22N6O4/c1-11-8-23(12-6-4-5-7-13(12)29-3)18-21-16-15(24(18)9-11)17(27)25(10-14(20)26)19(28)22(16)2/h4-7,11H,8-10H2,1-3H3,(H2,20,26) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
DELSUEBEAOWKEQ-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1CN(C2=NC3=C(N2C1)C(=O)N(C(=O)N3C)CC(=O)N)C4=CC=CC=C4OC |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C19H22N6O4 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
398.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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